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Compound of Interest

Compound Name: Dibenzyl azelate

Cat. No.: B154685

Disclaimer: Direct toxicological studies on dibenzyl azelate are not publicly available. This
guide provides a preliminary toxicological assessment based on the known profiles of its
constituent molecules: azelaic acid and benzyl alcohol. Dibenzyl azelate is a diester formed
from azelaic acid and two molecules of benzyl alcohol. It is anticipated that in a biological
system, dibenzyl azelate would be metabolized (hydrolyzed) into these two components.
Therefore, an understanding of their individual toxicities is essential for a preliminary safety
evaluation.

Toxicological Profile of Azelaic Acid

Azelaic acid is a naturally occurring saturated dicarboxylic acid found in grains like wheat, rye,
and barley.[1][2] It is utilized in topical dermatological preparations for conditions such as acne
and rosacea.[1][3]

Azelaic acid exhibits very low acute toxicity in animal studies.[4]

Table 1: Acute Toxicity of Azelaic Acid
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. Route of LD50 (Median
Species o . Reference
Administration Lethal Dose)

Rat Oral > 5,000 mg/kg [5]

Rat Oral > 4,000 mg/kg [6]

Rat Oral > 2,000 mg/kg [7]
3,750 mg/kg

Mouse (male) Oral o [4]
(minimum lethal dose)
5,000 mg/kg

Mouse (female) Oral o [4]
(minimum lethal dose)

Rabbit Dermal > 2,000 mg/kg [8]

Repeated dose studies indicate a low potential for systemic toxicity.

Table 2: Sub-chronic Toxicity of Azelaic Acid
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NOAEL (No-
Observed- ]
. . Observatio
Species Route Duration Adverse- Reference
ns
Effect
Level)
No treatment-
300 mg/kg related
Rat Dermal 6 months [4]
bw/day effects
observed.
Slight
irritation at
the
Dermal (20% 300 mg/kg o
Dog 26 weeks application [4]
cream) bw/day )
site. No
systemic
effects.
No treatment-
o Dermal (15% 450 mg/kg related
Minipig ] 13 weeks [4]
emulsion) bw/day effects

observed.

Azelaic acid is not considered to be genotoxic based on a battery of in vitro and in vivo assays.

[4]119]

Table 3: Genotoxicity of Azelaic Acid

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.industrialchemicals.gov.au/sites/default/files/2021-09/EVA00010%20-%20Evaluation%20Statement%20-%2014%20September%202021%20%5B702%20KB%5D.pdf
https://www.industrialchemicals.gov.au/sites/default/files/2021-09/EVA00010%20-%20Evaluation%20Statement%20-%2014%20September%202021%20%5B702%20KB%5D.pdf
https://www.industrialchemicals.gov.au/sites/default/files/2021-09/EVA00010%20-%20Evaluation%20Statement%20-%2014%20September%202021%20%5B702%20KB%5D.pdf
https://www.industrialchemicals.gov.au/sites/default/files/2021-09/EVA00010%20-%20Evaluation%20Statement%20-%2014%20September%202021%20%5B702%20KB%5D.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2015/207071Orig1s000SumR.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Concentration/

Assay System Result Reference
Dose
Bacterial
Reverse ) ) Upto 10 )
) S. typhimurium Negative [4]
Mutation Assay mg/plate
(Ames Test)
In vitro HGRPT i - .
Mammalian cells  Not specified Negative [4]
Assay
In vitro Human Human N )
Not specified Negative [4]

Lymphocyte Test  lymphocytes

In vivo Dominant ) Up to 2,000 )
Male mice Negative [4]
Lethal Assay mg/kg bw (oral)

Available data suggests that azelaic acid is not carcinogenic.[4] A 2-year dermal carcinogenicity
study in mice with an azelaic acid pre-foam emulsion showed no treatment-related tumors at
concentrations up to 30%.[4]

Embryotoxicity was noted in some animal studies, but only at doses that also caused maternal
toxicity.[4][9] No teratogenic effects were observed.[9] In a study where female rats and rabbits
were given diets containing 140 or 200 mg/kg/day of azelaic acid, respectively, through
gestation day 19, no reproductive or developmental effects were observed.[1]

Toxicological Profile of Benzyl Alcohol

Benzyl alcohol is an aromatic alcohol used as a solvent, preservative, and fragrance ingredient
in a variety of products.[10][11]

Benzyl alcohol has low acute toxicity.[11]

Table 4: Acute Toxicity of Benzyl Alcohol
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. Route of LD50 (Median
Species o . Reference
Administration Lethal Dose)
Rat Oral 1,250 mg/kg [11]
Rat Oral 1.2 g/kg [11]

Benzyl alcohol can be a skin and eye irritant, particularly at higher concentrations.[10]

Skin Irritation: At concentrations of 3% or higher, benzyl alcohol has been found to be a skin
irritant.[10] Repeated exposure can lead to contact dermatitis, characterized by redness,
swelling, and blistering.[10][12]

Eye lIrritation: It is considered an eye irritant, and in its pure form, can cause corneal
necrosis.[10]

Inhalation: Inhalation of high concentrations of benzyl alcohol vapor may cause irritation of
the upper respiratory tract, headache, nausea, and vomiting.[13] In rare cases, inhalation
exposure has led to altered mental status and metabolic acidosis.[14]

Systemic Effects: Very high concentrations can lead to toxic effects including respiratory
failure, vasodilation, hypotension, convulsions, and paralysis.[11]

Neonatal Toxicity: Benzyl alcohol is known to be toxic to neonates and is associated with
"gasping syndrome," a potentially fatal condition.[11][15]

Experimental Protocols

Objective: To assess the mutagenic potential of azelaic acid.
Test System:Salmonella typhimurium strains TA 1535, TA 1537, TA 98, and TA 100.

Methodology: The assay was conducted with and without a metabolic activation system (S9
mix). Azelaic acid was tested at concentrations up to 10 mg/plate using the direct plate
incorporation method. Following treatment, the number of revertant colonies was counted
and compared to control plates.

Reference:[4]
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o Objective: To evaluate the potential for azelaic acid to cause chromosomal abnormalities in
germ cells.

o Test System: Male mice.

* Methodology: A single oral gavage dose of azelaic acid (0, 500, 1000, and 2000 mg/kg bw)
was administered to male mice. Following administration, each male was mated with
untreated female mice for a period of 4 days. The females were replaced 11 times for a total
breeding period of 48 days. The fertility index, total implants, and the number of live and
dead implants were recorded.

o Reference:[4]

Mandatory Visualizations

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154685#preliminary-toxicology-studies-of-dibenzyl-
azelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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